Cas no 1448125-64-1 (2,5-dichloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide
• CAS No: 1448125-64-1
• MF: C₁₆H₁₈Cl₂N₄O₃S
• MW: 417.310120105743
• CID: 5984549
• PubChem ID: 71807333
• Update Time: 2025-06-08

2,5-dichloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide
• AKOS024560644
• 1448125-64-1
• 2,5-dichloro-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)benzenesulfonamide
• F6438-0320
• 2,5-dichloro-N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)benzenesulfonamide
• 2,5-dichloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzene-1-sulfonamide

• Inchi： 1S/C16H18Cl2N4O3S/c1-10-15(11(2)20-16(19-10)22-5-7-25-8-6-22)21-26(23,24)14-9-12(17)3-4-13(14)18/h3-4,9,21H,5-8H2,1-2H3
• InChI Key： NWSUVKDWTGSZAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(NC1C(C)=NC(=NC=1C)N1CCOCC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 416.0476670g/mol
• Monoisotopic Mass: 416.0476670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.8Ų

Additional information on 2,5-dichloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide

Research Brief on 2,5-dichloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide (CAS: 1448125-64-1)

In recent years, the compound 2,5-dichloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide (CAS: 1448125-64-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. Its unique chemical structure, featuring a dichlorobenzene and morpholine-substituted pyrimidine ring, makes it a versatile scaffold for drug discovery.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its role as a kinase inhibitor, particularly in targeting specific signaling pathways involved in cancer and inflammatory diseases. Preliminary in vitro and in vivo data suggest that 1448125-64-1 exhibits selective inhibition against certain protein kinases, which are critical regulators of cell proliferation and survival. These findings highlight its potential as a lead compound for the development of targeted therapies.

The synthesis and optimization of 2,5-dichloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further biological evaluation. Researchers have employed various strategies, including structure-activity relationship (SAR) studies, to enhance its pharmacokinetic and pharmacodynamic profiles. These efforts aim to improve its bioavailability, metabolic stability, and target specificity.

In addition to its therapeutic potential, 1448125-64-1 has been explored for its applications in chemical biology. Its ability to modulate specific protein-protein interactions and enzymatic activities has made it a valuable tool for probing biological pathways and identifying new drug targets. Recent studies have utilized this compound in high-throughput screening assays and proteomic analyses to uncover novel insights into disease mechanisms.

Despite these promising developments, challenges remain in the clinical translation of 2,5-dichloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylbenzene-1-sulfonamide. Issues such as off-target effects, toxicity, and resistance mechanisms need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and realize the full therapeutic potential of this compound.

In conclusion, 1448125-64-1 represents a compelling candidate for drug discovery and chemical biology research. Its unique structural features and biological activities offer numerous opportunities for the development of innovative therapies. Continued investigation into its mechanisms of action, synthetic optimization, and therapeutic applications will undoubtedly contribute to advancements in the field of chemical biology and medicine.